Cas no 119839-57-5 (2-\u200bAmino-\u200b3,\u200b4,\u200b4-\u200btrifluoro-\u200b3-\u200bbutenoic Acid Hydrochloride Salt)

• Product Name: 2-\u200bAmino-\u200b3,\u200b4,\u200b4-\u200btrifluoro-\u200b3-\u200bbutenoic Acid Hydrochloride Salt
• CAS No: 119839-57-5
• MF: C₄H₅ClF₃NO₂
• MW: 191.536210775375
• CID: 2892455
• PubChem ID: 85586283
• Update Time: 2025-08-02

2-\u200bAmino-\u200b3,\u200b4,\u200b4-\u200btrifluoro-\u200b3-\u200bbutenoic Acid Hydrochloride Salt Chemical and Physical Properties

Names and Identifiers

• 2-\u200bAmino-\u200b3,\u200b4,\u200b4-\u200btrifluoro-\u200b3-\u200bbutenoic Acid Hydrochloride Salt
• '2-Amino-3,4,4-trifluoro-3-butenoic Acid Hydrochloride Salt'
• 3-Butenoic acid, 2-amino-3,4,4-trifluoro-, hydrochloride
• 2-Amino-3,4,4-trifluoro-3-butenoic acid hydrochloride
• 119839-57-5

• Inchi： 1S/C4H4F3NO2.ClH/c5-1(3(6)7)2(8)4(9)10;/h2H,8H2,(H,9,10);1H
• InChI Key： GPHGFRZPDTWYQD-UHFFFAOYSA-N
• SMILES： Cl.F/C(=C(/F)\F)/C(C(=O)O)N

Computed Properties

• Exact Mass: 190.9960906Da
• Monoisotopic Mass: 190.9960906Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 175
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-\u200bAmino-\u200b3,\u200b4,\u200b4-\u200btrifluoro-\u200b3-\u200bbutenoic Acid Hydrochloride Salt

Comprehensive Analysis of 2-Amino-3,4,4-trifluoro-3-butenoic Acid Hydrochloride Salt (CAS No. 119839-57-5)

2-Amino-3,4,4-trifluoro-3-butenoic Acid Hydrochloride Salt (CAS No. 119839-57-5) is a fluorinated organic compound with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique trifluoro and amino functional groups, has garnered attention for its potential in drug discovery and material science. Its molecular structure, combining a butenoic acid backbone with hydrochloride salt stabilization, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like 2-Amino-3,4,4-trifluoro-3-butenoic Acid Hydrochloride Salt stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are exploring its role in designing protease inhibitors and enzyme modulators, addressing challenges in diseases such as cancer and neurodegenerative disorders. Additionally, its trifluoro moiety is pivotal in improving lipophilicity, a property highly sought after in agrochemical formulations.

In the context of sustainability, CAS No. 119839-57-5 aligns with the trend of developing eco-friendly fluorochemicals. The compound’s potential for low environmental persistence, coupled with its efficacy, positions it as a candidate for green chemistry initiatives. This is particularly relevant as industries seek alternatives to traditional halogenated compounds, which often face regulatory scrutiny due to ecological concerns.

From a synthetic perspective, 2-Amino-3,4,4-trifluoro-3-butenoic Acid Hydrochloride Salt offers a robust platform for structure-activity relationship (SAR) studies. Its amino acid derivative nature allows for facile modifications, enabling researchers to fine-tune pharmacological properties. Recent publications highlight its utility in constructing peptide mimetics, a hot topic in drug development for targeted therapies.

The compound’s hydrochloride salt form enhances its solubility, a feature critical for formulation development. This attribute is frequently searched by professionals optimizing drug delivery systems, particularly for oral bioavailability enhancement. As the pharmaceutical industry shifts toward highly soluble APIs, CAS No. 119839-57-5 presents a valuable case study.

Emerging trends in AI-driven drug discovery have also spotlighted fluorinated building blocks like this compound. Computational models often prioritize molecules with trifluoromethyl groups due to their predictable ADME profiles. Consequently, 2-Amino-3,4,4-trifluoro-3-butenoic Acid Hydrochloride Salt is increasingly referenced in cheminformatics databases as a scaffold for virtual screening.

For analytical chemists, the compound’s distinct NMR and MS spectra (owing to its fluorine atoms) make it a useful reference standard. Laboratories focusing on metabolite identification or impurity profiling frequently inquire about its spectral data, underscoring its role in quality control workflows.

In summary, 2-Amino-3,4,4-trifluoro-3-butenoic Acid Hydrochloride Salt (CAS No. 119839-57-5) exemplifies the intersection of innovation and practicality in modern chemistry. Its multifaceted applications—from drug design to sustainable agrochemicals—reflect the compound’s adaptability to evolving scientific and industrial demands.